Cas no 1173097-92-1 (2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethan-1-amine)

• Product Name: 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethan-1-amine
• CAS No: 1173097-92-1
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• MDL: MFCD11987145
• CID: 5230886
• PubChem ID: 44116912
• Update Time: 2025-10-22

2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-Quinolineethanamine, 1,2,3,4-tetrahydro-1-methyl-β-4-morpholinyl-
• 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethan-1-amine

• MDL： MFCD11987145
• Inchi： 1S/C16H25N3O/c1-18-6-2-3-13-11-14(4-5-15(13)18)16(12-17)19-7-9-20-10-8-19/h4-5,11,16H,2-3,6-10,12,17H2,1H3
• InChI Key： XIOLFPXYYHESOR-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)(C1=CC=C2N(CCCC2=C1)C)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethan-1-amine

Introduction to 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethan-1-amine (CAS No. 1173097-92-1)

2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethan-1-amine (CAS No. 1173097-92-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a tetrahydroquinoline moiety and a morpholine group. These structural features contribute to its potential therapeutic applications and pharmacological properties.

The tetrahydroquinoline moiety is a common scaffold in many biologically active compounds due to its ability to interact with various biological targets. The presence of the morpholine group further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development. Recent studies have highlighted the importance of these structural elements in modulating specific biological pathways and receptors.

In the context of medicinal chemistry, 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethan-1-amine has been investigated for its potential as a therapeutic agent in various diseases. One of the key areas of research is its activity as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with serotonin and dopamine receptors, which are crucial in the regulation of mood and cognitive functions. This makes it a promising candidate for the treatment of neurological disorders such as depression and anxiety.

Moreover, recent advancements in computational chemistry and molecular modeling have provided valuable insights into the binding mechanisms of 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethan-1-amine. These studies have revealed that the compound can form stable complexes with specific protein targets, thereby modulating their activity. This information is crucial for optimizing the compound's structure to enhance its potency and selectivity.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While detailed clinical data on 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethan-1-amine is still limited, preliminary studies have shown promising results. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings provide a strong foundation for advancing to later-stage clinical trials.

In addition to its potential as a therapeutic agent, 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-y l)ethan - 1 - amine has also been explored for its use in diagnostic applications. Its unique chemical properties make it suitable for developing imaging agents that can be used to visualize specific biological processes in vivo. This could have significant implications for early disease detection and monitoring treatment responses.

The synthesis of 2-(1-methyl - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl ) - 2 - ( morpholin - 4 - yl ) ethan - 1 - amine involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate precursors followed by functional group modifications. Advances in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

In conclusion, 2-(1-methyl - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl ) - 2 - ( morpholin - 4 - yl ) ethan - 1 - amine (CAS No. 1173097 - 92 - 1) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent or diagnostic tool.